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Compound of Interest

Compound Name: L-lactate

Cat. No.: B1674914

A Head-to-Head Comparison of Commercial L-
Lactate Assay Kits

L-Lactate, a key metabolite in anaerobic glycolysis, is a critical indicator of cellular metabolic
activity and physiological stress. Its accurate quantification is paramount in diverse research
fields, from oncology and metabolism to exercise physiology and drug development. Numerous
commercial kits are available to measure L-lactate concentrations in various biological
samples. This guide provides a detailed comparison of popular L-lactate assay kits to assist
researchers in selecting the most suitable option for their specific experimental needs.

Performance Comparison of L-Lactate Assay Kits

The selection of an L-lactate assay kit should be guided by factors such as the expected
lactate concentration in the samples, the sample type, and the available detection
instrumentation. The following table summarizes the key performance characteristics of several
commercially available kits.
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Experimental Principles and Workflows

Commercial L-lactate assays predominantly rely on two enzymatic reactions: the Lactate
Dehydrogenase (LDH) method and the Lactate Oxidase method.

Lactate Dehydrogenase (LDH) Assay Principle

This is the most common approach. L-lactate is oxidized by lactate dehydrogenase (LDH),
which concomitantly reduces NAD+ to NADH. The resulting NADH is then used to reduce a
probe, generating a colorimetric or fluorometric signal that is directly proportional to the lactate

concentration.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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